Cas no 2172397-50-9 (6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2172397-50-9
• MF: C₁₈H₂₁F₂NO₄
• MW: 353.360452413559
• CID: 6149174
• PubChem ID: 165527950
• Update Time: 2025-05-20

6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid
• 6-[(benzyloxy)carbonyl]-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid
• EN300-1455776
• 2172397-50-9

• Inchi： 1S/C18H21F2NO4/c19-10-17(11-20)8-18(9-17)12-21(6-14(18)15(22)23)16(24)25-7-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,22,23)
• InChI Key： OVAVBMIADYRWHW-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC2(CN(C(=O)OCC3C=CC=CC=3)CC2C(=O)O)C1

Computed Properties

• Exact Mass: 353.14386448g/mol
• Monoisotopic Mass: 353.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid

Comprehensive Overview of 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2172397-50-9)

The compound 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2172397-50-9) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique azaspiro[3.4]octane core, combined with fluoromethyl and carboxylic acid functional groups, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in modulating biological targets, such as enzymes and receptors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of bis(fluoromethyl) groups in this molecule aligns with the growing trend of incorporating fluorine into drug candidates to improve their pharmacokinetic properties. Additionally, the benzyloxycarbonyl (Cbz) protecting group offers versatility in synthetic chemistry, enabling further derivatization for tailored applications. This compound is particularly relevant in the context of protease inhibitors and central nervous system (CNS) therapeutics, where spirocyclic frameworks are gaining traction.

The synthesis of 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid involves multi-step organic transformations, often starting from readily available precursors. Key steps include spirocyclization, fluorination, and carboxylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing this compound and ensuring its suitability for further research.

From an industrial perspective, this compound is of interest to contract research organizations (CROs) and pharmaceutical companies focusing on small molecule drug development. Its structural features make it a candidate for fragment-based drug design and medicinal chemistry optimization. Moreover, the azaspiro[3.4]octane motif is being explored in the design of next-generation therapeutics for diseases like Alzheimer's and Parkinson's, where spirocyclic compounds show promise in crossing the blood-brain barrier.

Environmental and regulatory considerations are also important when working with fluorinated spirocyclic compounds. While this molecule is not classified as hazardous, proper handling and disposal protocols must be followed to minimize environmental impact. Researchers are encouraged to explore green chemistry approaches, such as catalytic fluorination and solvent recycling, to enhance the sustainability of its synthesis.

In summary, 6-(benzyloxy)carbonyl-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2172397-50-9) represents a cutting-edge example of spirocyclic chemistry with broad applications in drug discovery. Its combination of fluorine and carboxylic acid functionalities, along with its azaspiro core, positions it as a valuable tool for addressing unmet medical needs. As the pharmaceutical industry continues to prioritize innovative molecular scaffolds, this compound is poised to play a pivotal role in advancing therapeutic research.